Cas no 922054-94-2 (2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-(4-ethoxyphenyl)acetamide)

• Product Name: 2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-(4-ethoxyphenyl)acetamide
• CAS No: 922054-94-2
• MF: C₁₉H₁₉N₃O₄S₂
• MW: 417.501861810684
• CID: 6020168
• PubChem ID: 16827181
• Update Time: 2025-10-21

2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-(4-ethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-(4-ethoxyphenyl)acetamide
• 4-Thiazoleacetamide, N-(4-ethoxyphenyl)-2-[(phenylsulfonyl)amino]-
• F2322-0853
• N-(4-ethoxyphenyl)-2-(2-(phenylsulfonamido)thiazol-4-yl)acetamide
• 922054-94-2
• AKOS024639367
• 2-[2-(benzenesulfonamido)-1,3-thiazol-4-yl]-N-(4-ethoxyphenyl)acetamide

• Inchi： 1S/C19H19N3O4S2/c1-2-26-16-10-8-14(9-11-16)20-18(23)12-15-13-27-19(21-15)22-28(24,25)17-6-4-3-5-7-17/h3-11,13H,2,12H2,1H3,(H,20,23)(H,21,22)
• InChI Key： KSLMCHLGRSLKHR-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC2=CC=C(OCC)C=C2)=O)N=C1NS(C1=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 417.08169844g/mol
• Monoisotopic Mass: 417.08169844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 134Ų

Experimental Properties

• Density: 1.412±0.06 g/cm3(Predicted)
• pka: 6.73±0.10(Predicted)

Additional information on 2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-(4-ethoxyphenyl)acetamide

Comprehensive Overview of 2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-(4-ethoxyphenyl)acetamide (CAS No. 922054-94-2)

2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-(4-ethoxyphenyl)acetamide (CAS No. 922054-94-2) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a thiazole ring and an acetamide moiety further enhances its versatility in drug design and development.

In recent years, the scientific community has shown growing interest in sulfonamide-based compounds like 2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-(4-ethoxyphenyl)acetamide, particularly in the context of targeted drug delivery and precision medicine. Researchers are exploring its potential as a small-molecule inhibitor for specific enzymes or receptors involved in disease pathways. For instance, its structural similarity to known kinase inhibitors has prompted investigations into its efficacy against various cancer cell lines. Additionally, the compound's ethoxyphenyl group may contribute to improved pharmacokinetic properties, such as enhanced solubility and bioavailability.

The synthesis of 2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-(4-ethoxyphenyl)acetamide typically involves multi-step organic reactions, including sulfonylation, cyclization, and amide coupling. Advanced analytical techniques like NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm its purity and structural integrity. Given the rising demand for high-purity research chemicals, this compound is often supplied to academic and industrial laboratories for in vitro and in vivo studies. Its stability under standard laboratory conditions makes it a reliable candidate for long-term research projects.

One of the most frequently asked questions about CAS No. 922054-94-2 revolves around its potential applications in neurodegenerative disease research. Preliminary studies suggest that sulfonamide derivatives may modulate neuroinflammatory responses, making them promising candidates for conditions like Alzheimer's disease and Parkinson's disease. Another area of interest is its role in metabolic disorder research, where it could influence insulin signaling pathways. These topics align with current trends in biomedical research, where there is a strong focus on multi-target therapeutics and personalized treatment strategies.

From a commercial perspective, 2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-(4-ethoxyphenyl)acetamide is available through specialized chemical suppliers and contract research organizations. Researchers should ensure they source the compound from reputable providers to guarantee analytical grade purity and compliance with Good Laboratory Practice (GLP) standards. As the demand for novel bioactive molecules continues to grow, this compound is expected to remain a valuable tool for drug discovery and mechanistic studies in the coming years.

In summary, 2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-(4-ethoxyphenyl)acetamide (CAS No. 922054-94-2) represents a compelling example of how synthetic chemistry can contribute to advancing biomedical science. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in areas like oncology, neurology, and metabolic health. As more data becomes available, this compound may pave the way for the development of next-generation therapeutic agents with improved efficacy and safety profiles.